Cas no 1888415-88-0 (2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride)

• Product Name: 2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride
• CAS No: 1888415-88-0
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 5562772
• PubChem ID: 141433210
• Update Time: 2025-07-21

2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1888415-88-0
• EN300-39869960
• 2-(3-methoxy-2-methylphenyl)ethan-1-amine hydrochloride
• 2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C10H15NO.ClH/c1-8-9(6-7-11)4-3-5-10(8)12-2;/h3-5H,6-7,11H2,1-2H3;1H
• InChI Key： UKVCBEUBPGKTEI-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1C)CCN

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride

Introduction to 2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride (CAS No. 1888415-88-0)

2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1888415-88-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives, featuring a complex aromatic structure that makes it a promising candidate for various biochemical applications. The presence of both methoxy and methyl substituents on the phenyl ring introduces unique electronic and steric properties, which are crucial for its potential role in drug design and molecular interactions.

The chemical structure of 2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride consists of an ethylamine backbone attached to a phenyl ring that is substituted at the 3-position with a methoxy group and at the 2-position with a methyl group. This arrangement not only influences its solubility and stability but also modulates its reactivity, making it a versatile intermediate in synthetic chemistry. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in biological assays and pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological potential of amine derivatives like 2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride. The aromatic moiety with methoxy and methyl groups is known to interact with various biological targets, including enzymes and receptors, which are pivotal in modulating physiological processes. Preliminary studies have suggested that this compound may exhibit properties relevant to central nervous system (CNS) disorders, inflammation, and metabolic diseases. These findings are particularly intriguing given the increasing demand for novel therapeutic agents with distinct mechanisms of action.

One of the most compelling aspects of 2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride is its structural similarity to known bioactive molecules. This similarity allows researchers to leverage existing knowledge about pharmacophores and optimize the compound's properties through structure-activity relationship (SAR) studies. For instance, modifications at the 3-methoxy and 2-methyl positions could fine-tune the compound's binding affinity and selectivity, potentially leading to the development of more effective drugs with fewer side effects.

The synthesis of 2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex phenyl ring efficiently. The final step involves salt formation with hydrochloric acid, which not only improves the compound's handling but also enhances its pharmacokinetic profile.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions of 2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride with biological targets. These studies predict binding modes and affinities, providing valuable insights for drug design. Additionally, quantum mechanical calculations have helped elucidate the electronic structure of the compound, explaining its reactivity and stability under different conditions. Such computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental data and accelerating the development of novel therapeutics.

The potential applications of 2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique structural features could contribute to the development of more effective pesticides or crop protection agents. Furthermore, its role as a building block in organic synthesis makes it valuable for industrial processes that require complex molecular architectures.

In conclusion, 2-(3-Methoxy-2-methylphenyl)ethan-1-amine hydrochloride (CAS No. 1888415-88-0) represents a fascinating compound with diverse applications in pharmaceuticals and chemical synthesis. Its intricate structure, combined with promising preliminary findings, positions it as a key player in ongoing research efforts aimed at developing innovative treatments for various diseases. As scientific understanding advances, further exploration into its properties and potential will undoubtedly continue to uncover new opportunities for this remarkable molecule.